2-[3-[(3,4-Dichlorophenyl)methylamino]phenoxy]acetamide

• IUPAC Name: 2-[3-[(3,4-dichlorophenyl)methylamino]phenoxy]acetamide
• InChI: InChI=1S/C15H14Cl2N2O2/c16-13-5-4-10(6-14(13)17)8-19-11-2-1-3-12(7-11)21-9-15(18)20/h1-7,19H,8-9H2,(H2,18,20)
• InChI Key: BZCJYAQQEYJFDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCC(=O)N)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol

Description

2-[3-[(3,4-Dichlorophenyl)methylamino]phenoxy]acetamide, also known as DPA, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPA is a member of the family of compounds known as phenylpropylamines, and it has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[3-[(3,4-Dichlorophenyl)methylamino]phenoxy]acetamide is not fully understood, but it is believed to act through the modulation of neurotransmitter release and the inhibition of norepinephrine uptake. This compound has also been found to activate the adrenergic receptor, which may contribute to its physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the release of several neurotransmitters, including dopamine, norepinephrine, and serotonin. This compound has also been found to inhibit the uptake of norepinephrine, which may contribute to its antidepressant effects. Additionally, this compound has been found to activate the adrenergic receptor, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

2-[3-[(3,4-Dichlorophenyl)methylamino]phenoxy]acetamide has several advantages for use in lab experiments. It is readily available and can be synthesized in high purity. It has also been extensively studied, and its biochemical and physiological effects are well characterized. However, this compound also has some limitations. It is a relatively complex compound, and its mechanism of action is not fully understood. Additionally, this compound has not been extensively studied in vivo, and its effects in living organisms are not well characterized.

Future Directions

There are several future directions for research on 2-[3-[(3,4-Dichlorophenyl)methylamino]phenoxy]acetamide. One area of interest is the study of its effects on the nervous system in vivo. This could involve the use of animal models to investigate the effects of this compound on behavior and physiology. Another area of interest is the development of new compounds based on the structure of this compound. These compounds could be designed to have improved pharmacological properties and could be used to study the function of the nervous system in greater detail. Overall, the study of this compound and its derivatives has the potential to contribute to our understanding of the nervous system and its function.

Synthesis Methods

The synthesis of 2-[3-[(3,4-Dichlorophenyl)methylamino]phenoxy]acetamide involves the reaction of 3,4-dichlorobenzylamine with 2-(2-chloroethoxy)acetic acid in the presence of a base. The resulting product is then purified through recrystallization to yield this compound in high purity. This synthesis method has been optimized over the years to improve the yield and purity of this compound, making it a readily available compound for scientific research.

Scientific Research Applications

2-[3-[(3,4-Dichlorophenyl)methylamino]phenoxy]acetamide has been extensively studied for its potential applications in scientific research. It has been found to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of norepinephrine uptake, and the activation of the adrenergic receptor. These effects make this compound a promising compound for the study of the nervous system and its function.